Cas no 1806927-69-4 (3-(Difluoromethyl)-2-fluoro-4-methylpyridine-6-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-2-fluoro-4-methylpyridine-6-carboxaldehyde
• CAS No: 1806927-69-4
• MF: C₈H₆F₃NO
• MW: 189.13455247879
• CID: 4883172
• Update Time: 2025-06-13

3-(Difluoromethyl)-2-fluoro-4-methylpyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-4-methylpyridine-6-carboxaldehyde

• Inchi： 1S/C8H6F3NO/c1-4-2-5(3-13)12-8(11)6(4)7(9)10/h2-3,7H,1H3
• InChI Key： MUKPWFRWTDQPAK-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(C=O)=CC=1C)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• XLogP3: 2.1
• Topological Polar Surface Area: 30

Additional information on 3-(Difluoromethyl)-2-fluoro-4-methylpyridine-6-carboxaldehyde

3-(Difluoromethyl)-2-fluoro-4-methylpyridine-6-carboxaldehyde (CAS No. 1806927-69-4): A Comprehensive Overview

3-(Difluoromethyl)-2-fluoro-4-methylpyridine-6-carboxaldehyde (CAS No. 1806927-69-4) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique difluoromethyl, fluoro, and methyl substituents, offers a range of potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The chemical structure of 3-(Difluoromethyl)-2-fluoro-4-methylpyridine-6-carboxaldehyde is particularly noteworthy for its ability to modulate biological activities. The presence of the difluoromethyl group, known for its metabolic stability and ability to enhance the lipophilicity of molecules, makes this compound an attractive candidate for drug design. Additionally, the fluoro substituent at the 2-position and the methyl group at the 4-position contribute to the overall electronic and steric properties, which can be crucial for optimizing pharmacological profiles.

Recent studies have highlighted the potential of 3-(Difluoromethyl)-2-fluoro-4-methylpyridine-6-carboxaldehyde in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and respiratory syncytial virus (RSV). The researchers found that the unique combination of substituents in this molecule enhances its ability to inhibit viral replication, making it a promising lead for antiviral drug development.

In another study, published in the European Journal of Medicinal Chemistry, researchers explored the use of 3-(Difluoromethyl)-2-fluoro-4-methylpyridine-6-carboxaldehyde as a scaffold for designing new anti-inflammatory agents. The results showed that compounds derived from this scaffold exhibited significant anti-inflammatory activity in both in vitro and in vivo models. The enhanced lipophilicity and metabolic stability provided by the difluoromethyl group were key factors in achieving these promising results.

Beyond its direct therapeutic applications, 3-(Difluoromethyl)-2-fluoro-4-methylpyridine-6-carboxaldehyde is also a valuable intermediate in synthetic chemistry. Its reactive aldehyde functional group allows for a wide range of chemical transformations, making it an essential building block for the synthesis of more complex molecules. For example, it can be used in condensation reactions to form imines or hydrazones, which are important intermediates in the synthesis of various pharmaceuticals and agrochemicals.

The synthesis of 3-(Difluoromethyl)-2-fluoro-4-methylpyridine-6-carboxaldehyde has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of 2-fluoro-4-methylpyridine with difluoromethyliodide followed by oxidation to form the aldehyde. This method provides high yields and good purity, making it suitable for large-scale production.

In conclusion, 3-(Difluoromethyl)-2-fluoro-4-methylpyridine-6-carboxaldehyde (CAS No. 1806927-69-4) is a multifaceted compound with significant potential in both medicinal chemistry and synthetic applications. Its unique chemical structure and functional groups make it an attractive candidate for developing novel therapeutic agents and as a valuable intermediate in chemical synthesis. Ongoing research continues to uncover new applications and optimize its properties, further solidifying its importance in the field.